Cas no 2246782-87-4 (2-(3-Isopropoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-Isopropoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
2246782-87-4 structure
Product Name:2-(3-Isopropoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:2246782-87-4
MF:C12H23BO3
MW:226.120224237442
CID:5462774
Update Time:2023-08-28

2-(3-Isopropoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Isopropoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-(3-propan-2-yloxyprop-1-en-2-yl)-1,3,2-dioxaborolane
    • Z3300732405
    • 4,4,5,5-tetramethyl-2-[3-(propan-2-yloxy)prop-1-en-2-yl]-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[1-[(1-methylethoxy)methyl]ethenyl]-
    • Inchi: 1S/C12H23BO3/c1-9(2)14-8-10(3)13-15-11(4,5)12(6,7)16-13/h9H,3,8H2,1-2,4-7H3
    • InChI Key: GHEUSCGAWVFASZ-UHFFFAOYSA-N
    • SMILES: O1B(C(=C)COC(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 226.1740248 g/mol
  • Monoisotopic Mass: 226.1740248 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 226.12
  • Topological Polar Surface Area: 27.7

2-(3-Isopropoxyprop-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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